Cefmetazole

Description

Cefmetazole is a semisynthetic, second-generation cephalosporin antibiotic derived from cephamycin . It demonstrates a broad spectrum of activity against gram-positive, gram-negative, and anaerobic bacteria . It is often grouped with second-generation cephalosporins and is used to treat a variety of bacterial infections . Cefmetazole is more effective than many first-generation cephalosporins, especially against gram-negative enteric bacteria . Its bactericidal action inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs) .

This antibiotic is used in clinical settings to determine its efficacy against specific bacterial species through antimicrobial susceptibility tests (ASTs) . Cefmetazole has been studied in treating gynecologic, intraabdominal, urinary tract, respiratory tract, and skin and soft tissue infections . Administered preoperatively, cefmetazole can reduce infection frequency in certain procedures, such as cesarean sections, hysterectomies, cholecystectomies, and colorectal surgeries .

A related second-generation cephalosporin is cefoxitin, which shares a similar spectrum of activity but may differ in efficacy against specific gram-negative bacilli . Like other cephalosporins with an N-methylthiotetrazole (NMTT) side chain, cefmetazole can lead to hypoprothrombinemia and disulfiram-like reactions with ethanol due to the release of free NMTT during its breakdown in the body .

• CAS No.: 56796-20-4
• Product Name: Cefmetazole
• Molecular Formula: C15H17N7O5S3
• Molecular Weight: 471.5 g/mol
• IUPAC Name: (6R,7S)-7-[[2-(cyanomethylsulfanyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C15H17N7O5S3/c1-21-14(18-19-20-21)30-6-8-5-29-13-15(27-2,17-9(23)7-28-4-3-16)12(26)22(13)10(8)11(24)25/h13H,4-7H2,1-2H3,(H,17,23)(H,24,25)/t13-,15+/m1/s1
• Standard InChIKey: SNBUBQHDYVFSQF-HIFRSBDPSA-N
• SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(NC(=O)CSCC#N)OC)SC2)C(=O)O
• Canonical SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)(NC(=O)CSCC#N)OC)SC2)C(=O)O
• Purity: > 95%
• Synonyms: Cefmetazole; Cefmetazole Monosodium Salt; Cefmetazole Sodium; Cefmetazon; CS 1170; CS-1170; CS1170; Monosodium Salt, Cefmetazole; Salt, Cefmetazole Monosodium; Sodium, Cefmetazole; U 72791A; U-72791A; U72791A; Zefazone
• PubChem Compound: 42008
• Last Modified: Aug 15 2023